Characteristic components in TCM Standards
  • Senna
    Senna
    • Cat. No.:
    • B1205298
    • CAS No.:
    • 8013-11-4
    • Molecular Formula:
    • C42H38O20
    • Molecular Weight:
    • 862.7 g/mol
    Description
    Senna (powdered) is a yellow-brown powder with a slight odor and taste. (NTP, 1992)
    Sennoside A is a member of the class of sennosides that is rel-(9R,9'R)-9,9',10,10'-tetrahydro-9,9'-bianthracene-2,2'-dicarb...
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  • Histamine
    Histamine
    • Cat. No.:
    • B1213489
    • CAS No.:
    • 51-45-6
    • Molecular Formula:
    • C5H9N3
    • Molecular Weight:
    • 111.15 g/mol
    Description
    Histamine is a member of the class of imidazoles that is 1H-imidazole substituted at position C-4 by a 2-aminoethyl group. It has a role as a human metabolite, a mouse metabolite and a neurotransmitter. It is an...
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  • Deoxyadenosine
    Deoxyadenosine
    • Cat. No.:
    • B1664071
    • CAS No.:
    • 958-09-8
    • Molecular Formula:
    • C10H13N5O3
    • Molecular Weight:
    • 251.24 g/mol
    Description
    2'-deoxyadenosine is a purine 2'-deoxyribonucleoside having adenine as the nucleobase. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metab...
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  • Isofraxidin
    Isofraxidin
    • Cat. No.:
    • B1672238
    • CAS No.:
    • 486-21-5
    • Molecular Formula:
    • C11H10O5
    • Molecular Weight:
    • 222.19 g/mol
    Description
    Isofraxidin is a hydroxycoumarin.
    Isofraxidin has been reported in Phyllanthus sellowianus, Artemisia incanescens, and other organisms with data available.
    also see fraxidin...
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  • Isoginkgetin
    Isoginkgetin
    • Cat. No.:
    • B1672240
    • CAS No.:
    • 548-19-6
    • Molecular Formula:
    • C32H22O10
    • Molecular Weight:
    • 566.5 g/mol
    Description
    Isoginkgetin is a biflavonoid resulting from the formal oxidative dimerisation between position 8 of one molecule of 5,7-dihydroxy-4'-methoxyflavone and the 3' position of another. Found in the leaves of Ginkgo ...
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  • Isoimperatorin
    Isoimperatorin
    • Cat. No.:
    • B1672244
    • CAS No.:
    • 482-45-1
    • Molecular Formula:
    • C16H14O4
    • Molecular Weight:
    • 270.28 g/mol
    Description
    Isoimperatorin is a member of the class of psoralens that is psoralen substituted by a prenyloxy group at position 5. Isolated from Angelica dahurica and Angelica koreana, it acts as a acetylcholinesterase inhib...
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  • Isoliquiritigenin
    Isoliquiritigenin
    • Cat. No.:
    • B1672252
    • CAS No.:
    • 961-29-5
    • Molecular Formula:
    • C15H12O4
    • Molecular Weight:
    • 256.25 g/mol
    Description
    Isoliquiritigenin is a member of the class of chalcones that is trans-chalcone hydroxylated at C-2', -4 and -4'. It has a role as an EC 1.14.18.1 (tyrosinase) inhibitor, a biological pigment, a NMDA receptor ant...
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  • Isoorientin
    Isoorientin
    • Cat. No.:
    • B1672268
    • CAS No.:
    • 4261-42-1
    • Molecular Formula:
    • C21H20O11
    • Molecular Weight:
    • 448.4 g/mol
    Description
    Isoorientin is a flavone C-glycoside consisting of luteolin having a beta-D-glucosyl residue at the 6-position. It has a role as a radical scavenger and an antineoplastic agent. It is a tetrahydroxyflavone and a...
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  • Punicalin (Standard)
    Punicalin (Standard)
    • Cat. No.:
    • B8102976
    • CAS No.:
    • Molecular Formula:
    • C34H22O22
    • Molecular Weight:
    • 782.5 g/mol
    Description
    Punicalin (Standard) is a useful research compound. Its molecular formula is C34H22O22 and its molecular weight is 782.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Punicalin (Standard) ...
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  • Biotin
    Biotin
    • Cat. No.:
    • B15557680
    • CAS No.:
    • 56846-45-8
    • Molecular Formula:
    • C10H16N2O3S
    • Molecular Weight:
    • 244.31 g/mol
    Description
    Biotin is an organic heterobicyclic compound that consists of 2-oxohexahydro-1H-thieno[3,4-d]imidazole having a valeric acid substituent attached to the tetrahydrothiophene ring. The parent of the class of bioti...
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